Cas no 70987-79-0 ((r)-4-(oxiran-2-ylmethoxy)benzonitrile)

• Product Name: (r)-4-(oxiran-2-ylmethoxy)benzonitrile
• CAS No: 70987-79-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 975933
• PubChem ID: 6934186
• Update Time: 2025-04-19

(r)-4-(oxiran-2-ylmethoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• (r)-4-(oxiran-2-ylmethoxy)benzonitrile
• (R)-4-(oxiranylmethoxy)benzonitrile
• (R)-4-(oxiranylmethoxy)-benzonitrile
• 4-[(2R)-oxiranylmethoxy]benzonitrile
• 4-[(2S)-oxiranylmethoxy]benzonitrile
• 4-[[(2R)-2-oxiranyl]methoxy]benzonitrile
• 4-[[(2R)-oxiran-2-yl]methoxy]benzenecarbonitrile
• AC1OC92I
• AG-G-77729
• CTK1C5161
• MFCD08752552
• DTXSID90426159
• AKOS006290037
• 4-[[(2R)-oxiran-2-yl]methoxy]benzonitrile
• WREXVDPOLDOXJL-JTQLQIEISA-N
• A837044
• 70987-79-0
• SCHEMBL5965783

• Inchi： 1S/C10H9NO2/c11-5-8-1-3-9(4-2-8)12-6-10-7-13-10/h1-4,10H,6-7H2/t10-/m0/s1
• InChI Key： WREXVDPOLDOXJL-JTQLQIEISA-N
• SMILES： O1C[C@@H]1COC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 45.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers